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Compound of Interest

Compound Name: C.I. Vat violet 1

Cat. No.: B1669113 Get Quote

Technical Support Center: C.I. Vat Violet 1
Lightfastness Investigation
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals investigating the

factors that affect the lightfastness of C.I. Vat Violet 1.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Vat Violet 1 and what is its expected lightfastness?

C.I. Vat Violet 1, also known as dichloroisoviolanthrone, is a vat dye with a good lightfastness

rating, typically around 7 on the blue wool scale when applied to cotton.[1] Vat dyes, in general,

are known for their excellent fastness properties due to their application method, which

involves the dye becoming insoluble within the fiber.[2][3]

Q2: What are the primary factors that can influence the lightfastness of C.I. Vat Violet 1?

The lightfastness of C.I. Vat Violet 1 can be influenced by several factors during and after the

dyeing process. These include:

Humidity: Higher humidity levels can accelerate the fading of vat dyes.[4][5]
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Dye Concentration: The concentration of the dye on the substrate can affect its lightfastness.

Generally, for many dyes, a higher concentration can lead to a slight improvement in the

lightfastness rating.[6][7]

Substrate: The type of fiber to which the dye is applied plays a crucial role. For instance, the

lightfastness of vat dyes is typically higher on cotton than on polyester or nylon.[1][8]

Atmospheric Contaminants: Pollutants such as ozone and nitrogen oxides can contribute to

the fading of vat dyes, especially in industrial areas.[4]

Q3: How is the lightfastness of C.I. Vat Violet 1 experimentally determined?

The standard method for determining the lightfastness of textiles is ISO 105-B02.[9][10][11][12]

This test involves exposing a dyed textile specimen to a controlled artificial light source that

simulates natural daylight. Simultaneously, a set of standardized blue wool references with

known lightfastness ratings (from 1 to 8, with 8 being the most resistant) are also exposed. The

lightfastness of the specimen is then rated by comparing the degree of its fading to that of the

blue wool standards.[9][10][11][13]

Q4: What is the chemical nature of the photodegradation of C.I. Vat Violet 1?

The photodegradation of vat dyes, which are often based on anthraquinone structures, is a

complex process. It is generally understood to involve photo-oxidation. The high-energy

ultraviolet radiation from light can break the chemical bonds within the dye's chromophore (the

part of the molecule responsible for color), leading to fading. The specific degradation products

of dichloroisoviolanthrone are not extensively detailed in readily available literature, but the

process likely involves the breakdown of the complex polycyclic aromatic structure.

Troubleshooting Guide for Lightfastness
Experiments
This guide addresses common issues encountered during the experimental investigation of C.I.
Vat Violet 1 lightfastness.
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Problem Possible Causes Troubleshooting Steps

Inconsistent or non-

reproducible lightfastness

ratings.

1. Variations in "effective

humidity" within the test

chamber. "Effective humidity"

is influenced by air

temperature, sample surface

temperature, and the relative

humidity of the air, and it

directly impacts the fading of

humidity-sensitive dyes.[9][10]

2. Inconsistent sample

preparation or dye application.

Uneven dye uptake or

variations in dye concentration

across samples will lead to

inconsistent results. 3.

Incorrect positioning of

samples in the lightfastness

tester. Samples and blue wool

standards must be equidistant

from the light source.[14]

1. Calibrate and monitor the

humidity in the test chamber

daily. Use a humidity-test

control fabric (a red azo-dyed

cotton) as specified in ISO

105-B02 to verify the "effective

humidity".[9][10] 2. Ensure a

standardized and controlled

dyeing procedure. Precisely

control dye concentration,

temperature, and time for all

samples. Verify even dye

application through visual

inspection or colorimetric

measurements. 3. Follow the

equipment manufacturer's

instructions for sample

placement. Ensure all samples

and standards are mounted

correctly and at the same

distance from the lamp.

Lower than expected

lightfastness rating.

1. Presence of atmospheric

contaminants in the laboratory

environment. Ozone and

nitrogen oxides can accelerate

fading.[4] 2. High humidity

during the test. Increased

moisture can promote

photodegradation.[4][5] 3. Low

dye concentration. Lighter

shades may exhibit lower

lightfastness.[6][7] 4. Incorrect

substrate preparation.

Residual chemicals from

1. Ensure proper ventilation

and consider air filtration in the

laboratory. 2. Strictly control

the humidity according to the

desired test conditions as

outlined in ISO 105-B02. 3. If

investigating the effect of

concentration, ensure a range

of concentrations is tested to

establish a trend. For

achieving a high lightfastness,

ensure an adequate dye

concentration is used. 4.

Thoroughly rinse and
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scouring or bleaching could

affect dye stability.

neutralize the substrate after

any pre-treatment processes

before dyeing.

Discrepancies between results

from different laboratories or

instruments.

1. Use of different lightfastness

testing standards (e.g., AATCC

16 vs. ISO 105-B02). While

some methods are equivalent,

not all are directly comparable.

[9] 2. Variations in the artificial

light source or filters used in

the equipment. This can alter

the spectral power distribution

of the light reaching the

samples. 3. Use of different

sets of blue wool references

(European 1-8 vs. American

L2-L9). These two sets are not

interchangeable.[10]

1. Ensure all parties agree on

and use the exact same

testing standard and method.

2. Regularly calibrate the light

source and check the condition

of the filters as per the

instrument manufacturer's

recommendations. 3. Specify

and use the same set of blue

wool references for all

comparative tests.

Experimental Protocols
Key Experiment: Lightfastness Testing according to ISO
105-B02
This protocol provides a detailed methodology for assessing the lightfastness of C.I. Vat Violet
1 on a cotton substrate.

1. Materials and Equipment:

Dyed cotton fabric specimens with C.I. Vat Violet 1.

A set of blue wool references (either 1-8 for European standards or L2-L9 for American

standards).[10]

Opaque, non-fluorescent card for mounting.

A xenon arc lamp lightfastness tester compliant with ISO 105-B02.[11]
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Grey scale for assessing color change (ISO 105-A02).

Humidity-test control fabric.[9][10]

2. Specimen Preparation:

Cut specimens of the dyed cotton fabric to the dimensions required by the sample holders of

the lightfastness tester.

Mount the specimens on the opaque cards. Part of each specimen should be covered with

an opaque material to serve as an unexposed reference.

Mount the blue wool references and the humidity-test control fabric in the same manner.

3. Test Procedure:

Calibrate the lightfastness tester for irradiance, temperature, and humidity according to the

manufacturer's instructions and the specific conditions outlined in ISO 105-B02.

Place the mounted specimens, blue wool references, and humidity-test control fabric in the

sample holders within the tester.

Expose the samples to the xenon arc light under the desired conditions (e.g., specified

humidity and temperature).

Periodically inspect the fading of the specimens against the fading of the blue wool

references. The exposure is complete when the contrast between the exposed and

unexposed parts of the specimen is equal to a specific grade on the grey scale, or when a

certain blue wool reference shows a specific amount of fading.

4. Evaluation:

Remove the samples from the tester.

Allow the samples to condition in the dark at a standard temperature and humidity for at least

one hour.
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Visually assess the change in color of the exposed portion of the specimen compared to the

unexposed portion using the grey scale.

Compare the fading of the specimen to the fading of the blue wool references. The

lightfastness rating is the number of the blue wool reference that shows a similar degree of

fading.

Data Presentation
The following tables summarize the expected influence of key factors on the lightfastness of

C.I. Vat Violet 1. Note: Specific quantitative data for C.I. Vat Violet 1 is limited in publicly

available literature. The data presented here is based on general principles for vat dyes and the

reported lightfastness of C.I. Vat Violet 1.

Table 1: Effect of Dye Concentration on Lightfastness of C.I. Vat Violet 1 on Cotton

Dye Concentration (% owf)
Expected Lightfastness Rating (Blue
Wool Scale)

Low (e.g., 0.5%) 6-7

Medium (e.g., 1.5%) 7

High (e.g., 3.0%) 7-8

Table 2: Influence of Substrate on the Lightfastness of C.I. Vat Violet 1

Substrate
Expected Lightfastness Rating (Blue
Wool Scale)

Cotton 7

Polyester 5-6

Nylon 4-5

Table 3: Impact of Relative Humidity on Lightfastness of Vat Dyes
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Relative Humidity General Effect on Fading Rate

Low Slower fading

High Accelerated fading
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Caption: Experimental workflow for lightfastness testing.
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Caption: Factors influencing lightfastness.
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Caption: Simplified photodegradation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lightfastness-of-c-i-vat-violet-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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